Cas no 2680852-64-4 (benzyl N-(1-sulfanylpropan-2-yl)carbamate)

• Product Name: benzyl N-(1-sulfanylpropan-2-yl)carbamate
• CAS No: 2680852-64-4
• MF: C₁₁H₁₅NO₂S
• MW: 225.30730175972
• CID: 5665201
• PubChem ID: 165914939
• Update Time: 2025-10-29

benzyl N-(1-sulfanylpropan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680852-64-4
• benzyl N-(1-sulfanylpropan-2-yl)carbamate
• EN300-27748802

• Inchi： 1S/C11H15NO2S/c1-9(8-15)12-11(13)14-7-10-5-3-2-4-6-10/h2-6,9,15H,7-8H2,1H3,(H,12,13)
• InChI Key： MEUIEQFCBYHPKR-UHFFFAOYSA-N
• SMILES： SCC(C)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 225.08234989g/mol
• Monoisotopic Mass: 225.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 39.3Ų

Additional information on benzyl N-(1-sulfanylpropan-2-yl)carbamate

Recent Advances in the Study of Benzyl N-(1-sulfanylpropan-2-yl)carbamate (CAS: 2680852-64-4)

Benzyl N-(1-sulfanylpropan-2-yl)carbamate (CAS: 2680852-64-4) is a sulfur-containing carbamate derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been explored for its potential applications in drug discovery, enzyme inhibition, and as a building block in organic synthesis. The presence of both carbamate and sulfanyl functional groups in its structure makes it a versatile candidate for various biochemical interactions and pharmacological activities.

Recent studies have focused on the synthesis and characterization of benzyl N-(1-sulfanylpropan-2-yl)carbamate, with particular emphasis on its reactivity and stability under different conditions. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to elucidate its molecular structure and confirm its purity. The compound's ability to act as a thiol-protecting group has also been investigated, highlighting its utility in peptide synthesis and other bioconjugation strategies.

In the context of medicinal chemistry, benzyl N-(1-sulfanylpropan-2-yl)carbamate has been evaluated for its potential as a protease inhibitor. Preliminary in vitro studies suggest that it exhibits moderate inhibitory activity against certain cysteine proteases, which are implicated in various pathological conditions, including cancer and infectious diseases. These findings open new avenues for the development of novel therapeutic agents targeting protease-mediated pathways.

Furthermore, the compound's role in organic synthesis has been explored, with researchers demonstrating its efficacy as a reagent in the preparation of thioether derivatives. Its compatibility with a range of reaction conditions and its relatively low toxicity make it an attractive option for synthetic chemists. Recent advancements in green chemistry have also highlighted the potential of benzyl N-(1-sulfanylpropan-2-yl)carbamate as an environmentally friendly alternative to more hazardous reagents.

Despite these promising developments, challenges remain in optimizing the compound's pharmacological profile and scalability for industrial applications. Future research directions may include structure-activity relationship (SAR) studies to enhance its bioactivity and the exploration of its potential in targeted drug delivery systems. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in unlocking the full potential of this intriguing molecule.

In conclusion, benzyl N-(1-sulfanylpropan-2-yl)carbamate (CAS: 2680852-64-4) represents a promising candidate in the realm of chemical biology and medicinal chemistry. Its multifaceted applications, from enzyme inhibition to organic synthesis, underscore its versatility and potential for future innovations. Continued research and development efforts will undoubtedly shed more light on its capabilities and pave the way for its integration into therapeutic and industrial applications.